Cas no 89761-29-5 (Carbonazidic acid, hexadecyl ester)

• Product Name: Carbonazidic acid, hexadecyl ester
• CAS No: 89761-29-5
• MF: C₁₇H₃₃N₃O₂
• MW: 311.462824583054
• CID: 589931
• PubChem ID: 13247383
• Update Time: 2025-04-19

Carbonazidic acid, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonazidic acid, hexadecyl ester
• hexadecyl N-diazocarbamate
• 89761-29-5
• Hexadecyl carbonazidate
• DTXSID80531807

• Inchi： 1S/C17H33N3O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-22-17(21)19-20-18/h2-16H2,1H3
• InChI Key： VLPHXVPHCXBBIU-UHFFFAOYSA-N
• SMILES： O(C(N=[N+]=[N-])=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 311.25727730g/mol
• Monoisotopic Mass: 311.25727730g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 16
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 9.2
• Topological Polar Surface Area: 40.7Ų